Cas no 24631-04-7 (4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 24631-04-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD24108706
• CID: 4642831
• PubChem ID: 21822442
• Update Time: 2025-10-28

4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 1,3-dihydro-4-methyl-1-phenyl-
• 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one

• MDL： MFCD24108706
• Inchi： 1S/C10H10N2O/c1-8-7-12(10(13)11-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,13)
• InChI Key： RUZYCVHCXXITIV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C=C(C)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one

Comprehensive Overview of 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 24631-04-7)

4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 24631-04-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a dihydroimidazolone derivative, exhibits unique structural properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₀N₂O, and distinct imidazolone ring structure contribute to its versatility in various applications, including drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in treating neurological disorders and metabolic diseases. The compound's phenyl and methyl substituents enhance its binding affinity to biological targets, making it a promising candidate for further study.

From an industrial perspective, CAS No. 24631-04-7 is often utilized in the synthesis of specialty chemicals and fine chemicals. Its stability under various conditions and compatibility with multiple reaction pathways make it a preferred choice for chemists. Additionally, the compound's low environmental impact aligns with the growing trend toward sustainable chemistry, a topic highly searched by professionals in the field.

One of the most frequently asked questions about 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one revolves around its synthetic routes. Common methods include the condensation of phenyl isocyanate with methyl-substituted imidazoles, followed by cyclization. Advanced techniques such as microwave-assisted synthesis have also been explored to improve yield and efficiency, reflecting the industry's shift toward innovative manufacturing processes.

The compound's physicochemical properties, such as its melting point (approximately 120–125°C) and solubility in organic solvents, are critical for its application in formulation development. These characteristics are often highlighted in patents and research papers, addressing another common query among scientists and engineers. Furthermore, its stability profile under storage conditions ensures its suitability for long-term use in laboratories and production facilities.

In the context of drug discovery, 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one has been investigated for its potential as a kinase inhibitor. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory conditions. The compound's ability to modulate kinase activity has sparked interest in its therapeutic applications, a topic frequently searched in academic and medical databases.

Another area of interest is the compound's role in material science. Its aromatic and heterocyclic framework makes it a potential building block for organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, researchers are exploring how such compounds can contribute to more efficient solar cells and electronic devices.

Safety and regulatory compliance are also key concerns for users of CAS No. 24631-04-7. While the compound is not classified as hazardous under standard guidelines, proper handling procedures, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on laboratory safety and risk management, topics that dominate searches in professional forums and regulatory databases.

In summary, 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 24631-04-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its structural versatility, bioactivity, and industrial applicability make it a subject of ongoing research and innovation. As the scientific community continues to explore its uses, this compound is likely to remain a focal point in the development of next-generation chemicals and therapies.